Cas no 22245-51-8 (4-Pyrenecarboxaldehyde)

• Product Name: 4-Pyrenecarboxaldehyde
• CAS No: 22245-51-8
• MF: C₁₇H₁₀O
• MW: 230.260704517365
• CID: 276274
• PubChem ID: 186069
• Update Time: 2025-04-19

4-Pyrenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyrenecarboxaldehyde
• pyrene-4-carbaldehyde
• 22245-51-8
• 4-pyrenecarbaldehyde
• 9-pyrenecarbaldehyde
• DTXSID70176786
• CS-0436142
• 9-pyrene carbaldehyde
• SCHEMBL10562778

• Inchi： 1S/C17H10O/c18-10-14-9-13-5-1-3-11-7-8-12-4-2-6-15(14)17(12)16(11)13/h1-10H
• InChI Key： NPAQDSFIIZGZLR-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 230.0732
• Monoisotopic Mass: 230.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.326
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.875
• PSA: 17.07